Cas no 1142953-55-6 ((3R)-3-(Bromomethyl)-2,3-dihydro-1,4-benzodioxine)

(3R)-3-(Bromomethyl)-2,3-dihydro-1,4-benzodioxine is a chiral brominated derivative of 1,4-benzodioxine, serving as a valuable intermediate in organic synthesis and pharmaceutical research. Its stereospecific (R)-configuration makes it particularly useful for asymmetric synthesis, enabling the construction of enantiomerically pure compounds. The bromomethyl group offers a reactive site for further functionalization, facilitating nucleophilic substitutions or cross-coupling reactions. This compound’s rigid benzodioxine scaffold contributes to structural stability, making it suitable for designing bioactive molecules or ligands. High purity and well-defined stereochemistry ensure reproducibility in synthetic applications. It is commonly employed in the development of pharmacologically active compounds, particularly those targeting central nervous system disorders or cardiovascular diseases.
(3R)-3-(Bromomethyl)-2,3-dihydro-1,4-benzodioxine structure
1142953-55-6 structure
Product Name:(3R)-3-(Bromomethyl)-2,3-dihydro-1,4-benzodioxine
CAS No:1142953-55-6
MF:C9H9BrO2
MW:229.070562124252
MDL:MFCD12756174
CID:1082065
PubChem ID:6932008
Update Time:2025-05-21

(3R)-3-(Bromomethyl)-2,3-dihydro-1,4-benzodioxine Chemical and Physical Properties

Names and Identifiers

    • (R)-2-(Bromomethyl)-2,3-dihydrobenzo[b][1,4]dioxine
    • 1,4-Benzodioxin, 2-(bromomethyl)-2,3-dihydro-, (2R)-
    • 2-Bromomethyl-1,4-benzodioxane, (R)-
    • I10587
    • TN52H68P6D
    • (3R)-3-(bromomethyl)-2,3-dihydro-1,4-benzodioxine
    • UNII-TN52H68P6D
    • (2R)-2-(BROMOMETHYL)-2,3-DIHYDRO-1,4-BENZODIOXINE
    • MFCD12756174
    • AS-49459
    • 1142953-55-6
    • A1-23318
    • (R)-2-(Bromomethyl)-2,3-dihydrobenzo(b)(1,4)dioxine
    • SCHEMBL15864850
    • (-)-2-Bromomethyl-1,4-benzodioxane
    • AKOS017342824
    • CS-0060603
    • (3R)-3-(Bromomethyl)-2,3-dihydro-1,4-benzodioxine
    • MDL: MFCD12756174
    • Inchi: 1S/C9H9BrO2/c10-5-7-6-11-8-3-1-2-4-9(8)12-7/h1-4,7H,5-6H2/t7-/m0/s1
    • InChI Key: QYLFKNVZIFTCIY-ZETCQYMHSA-N
    • SMILES: BrC[C@H]1COC2C=CC=CC=2O1

Computed Properties

  • Exact Mass: 227.97857
  • Monoisotopic Mass: 227.979
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5A^2
  • XLogP3: 2.5

Experimental Properties

  • PSA: 18.46
  • LogP: 2.22130

(3R)-3-(Bromomethyl)-2,3-dihydro-1,4-benzodioxine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM152482-1g
(R)-2-(bromomethyl)-2,3-dihydrobenzo[b][1,4]dioxine
1142953-55-6 95%
1g
$574 2021-06-09
Alichem
A019064903-1g
(R)-2-(bromomethyl)-2,3-dihydrobenzo[b][1,4]dioxine
1142953-55-6 95%
1g
$798.20 2023-09-04
TRC
R190360-50mg
(3R)-3-(Bromomethyl)-2,3-dihydro-1,4-benzodioxine
1142953-55-6
50mg
$ 250.00 2022-06-03
TRC
R190360-100mg
(3R)-3-(Bromomethyl)-2,3-dihydro-1,4-benzodioxine
1142953-55-6
100mg
$ 415.00 2022-06-03
TRC
R190360-250mg
(3R)-3-(Bromomethyl)-2,3-dihydro-1,4-benzodioxine
1142953-55-6
250mg
$ 820.00 2022-06-03
abcr
AB495476-250 mg
(R)-2-(Bromomethyl)-2,3-dihydrobenzo[b][1,4]dioxine; .
1142953-55-6
250mg
€180.20 2023-06-15
abcr
AB495476-1 g
(R)-2-(Bromomethyl)-2,3-dihydrobenzo[b][1,4]dioxine; .
1142953-55-6
1g
€351.60 2023-06-15
Chemenu
CM152482-250mg
(R)-2-(bromomethyl)-2,3-dihydrobenzo[b][1,4]dioxine
1142953-55-6 95%
250mg
$61 2023-11-24
Chemenu
CM152482-1g
(R)-2-(bromomethyl)-2,3-dihydrobenzo[b][1,4]dioxine
1142953-55-6 95%
1g
$185 2023-11-24
eNovation Chemicals LLC
D745185-250mg
1,4-Benzodioxin, 2-(bromomethyl)-2,3-dihydro-, (2R)-
1142953-55-6 95%
250mg
$100 2024-07-28

Additional information on (3R)-3-(Bromomethyl)-2,3-dihydro-1,4-benzodioxine

Comprehensive Overview of (3R)-3-(Bromomethyl)-2,3-dihydro-1,4-benzodioxine (CAS No. 1142953-55-6)

The compound (3R)-3-(Bromomethyl)-2,3-dihydro-1,4-benzodioxine (CAS No. 1142953-55-6) is a chiral brominated derivative of the benzodioxine family, which has garnered significant attention in pharmaceutical and organic synthesis research. Its unique structural features, including the bromomethyl group and the dihydrobenzodioxine core, make it a valuable intermediate for the development of bioactive molecules. Researchers are increasingly exploring its applications in asymmetric synthesis and drug discovery, aligning with the growing demand for enantioselective compounds in modern medicine.

One of the key reasons for the rising interest in (3R)-3-(Bromomethyl)-2,3-dihydro-1,4-benzodioxine is its role in the synthesis of chiral ligands and catalysts. These components are critical for achieving high enantiomeric purity in pharmaceuticals, a topic that has become a hotspot in the wake of stringent regulatory requirements for drug safety and efficacy. The compound's CAS No. 1142953-55-6 is frequently searched in academic databases and chemical supplier platforms, reflecting its importance in cutting-edge research.

In addition to its pharmaceutical applications, (3R)-3-(Bromomethyl)-2,3-dihydro-1,4-benzodioxine is also studied for its potential in material science. The benzodioxine scaffold is known for its stability and versatility, making it a candidate for designing advanced polymers and functional materials. This aligns with the broader trend of sustainable and high-performance materials, a topic frequently discussed in scientific forums and industry reports.

The synthesis and characterization of (3R)-3-(Bromomethyl)-2,3-dihydro-1,4-benzodioxine often involve advanced techniques such as NMR spectroscopy and X-ray crystallography. These methods ensure the precise determination of its stereochemistry and purity, which are crucial for its application in sensitive chemical processes. Researchers and manufacturers alike prioritize these quality control measures, as evidenced by the frequent queries related to analytical methods for chiral compounds in search engines.

Another area of interest is the compound's potential in green chemistry initiatives. The push for environmentally friendly synthetic routes has led to investigations into catalytic and solvent-free methods for producing (3R)-3-(Bromomethyl)-2,3-dihydro-1,4-benzodioxine. This resonates with the global emphasis on reducing chemical waste and energy consumption, a theme that dominates contemporary discussions in chemical research and development.

In summary, (3R)-3-(Bromomethyl)-2,3-dihydro-1,4-benzodioxine (CAS No. 1142953-55-6) is a multifaceted compound with significant applications in pharmaceuticals, material science, and green chemistry. Its unique structural attributes and chiral properties make it a subject of ongoing research, driven by the demand for innovative and sustainable chemical solutions. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing multiple fields of study.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.